Cas no 1804494-20-9 (2-Chloro-4-(difluoromethyl)-3-fluoro-5-nitropyridine)

• Product Name: 2-Chloro-4-(difluoromethyl)-3-fluoro-5-nitropyridine
• CAS No: 1804494-20-9
• MF: C₆H₂ClF₃N₂O₂
• MW: 226.540490627289
• CID: 4868898
• Update Time: 2025-06-09

2-Chloro-4-(difluoromethyl)-3-fluoro-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-3-fluoro-5-nitropyridine

• Inchi： 1S/C6H2ClF3N2O2/c7-5-4(8)3(6(9)10)2(1-11-5)12(13)14/h1,6H
• InChI Key： HLMYXWOWEBDWFI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)F)=C(C=N1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7

Additional information on 2-Chloro-4-(difluoromethyl)-3-fluoro-5-nitropyridine

Comprehensive Overview of 2-Chloro-4-(difluoromethyl)-3-fluoro-5-nitropyridine (CAS No. 1804494-20-9)

2-Chloro-4-(difluoromethyl)-3-fluoro-5-nitropyridine (CAS No. 1804494-20-9) is a highly specialized chemical compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This nitropyridine derivative is characterized by its unique molecular structure, which includes a chloro, difluoromethyl, and fluoro substituents, along with a nitro group. These functional groups contribute to its reactivity and potential applications in various industrial and research settings.

The compound's CAS number 1804494-20-9 serves as a unique identifier, ensuring precise classification and regulatory compliance. Researchers and industry professionals often search for 2-Chloro-4-(difluoromethyl)-3-fluoro-5-nitropyridine synthesis, properties, and applications, reflecting its growing relevance. Recent trends indicate a surge in interest for fluorinated pyridines, driven by their utility in developing advanced materials and bioactive molecules. This aligns with the broader demand for sustainable chemistry and green synthesis methods, which aim to minimize environmental impact.

One of the key advantages of 2-Chloro-4-(difluoromethyl)-3-fluoro-5-nitropyridine lies in its potential as a building block for crop protection agents. The difluoromethyl and nitro groups are particularly valuable in designing herbicides and pesticides with enhanced efficacy and selectivity. This has led to increased searches for nitropyridine-based agrochemicals and fluoro-substituted pyridines, as the agricultural sector seeks innovative solutions to address global food security challenges.

In the pharmaceutical realm, 2-Chloro-4-(difluoromethyl)-3-fluoro-5-nitropyridine is explored for its potential in drug discovery. The fluorine atoms in its structure can improve metabolic stability and bioavailability, making it a candidate for medicinal chemistry applications. Queries such as fluorinated pyridines in drug design and nitropyridine derivatives as bioactive compounds highlight the compound's relevance in this field. Additionally, its role in material science, particularly in the development of electronic materials and polymers, is an area of active research.

The synthesis of 2-Chloro-4-(difluoromethyl)-3-fluoro-5-nitropyridine typically involves multi-step reactions, including halogenation, fluorination, and nitration processes. Researchers often seek information on optimized synthesis routes and scalable production methods to meet industrial demands. Environmental considerations also play a role, with a focus on waste reduction and energy-efficient protocols. These topics are frequently searched in conjunction with CAS No. 1804494-20-9, underscoring the need for sustainable practices in chemical manufacturing.

Analytical characterization of 2-Chloro-4-(difluoromethyl)-3-fluoro-5-nitropyridine involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure purity and structural confirmation, which are critical for its intended applications. The compound's physical and chemical properties, including solubility, melting point, and stability, are also frequently queried by professionals. Understanding these parameters is essential for handling and storage, particularly in laboratory and industrial environments.

As the demand for specialty chemicals grows, 2-Chloro-4-(difluoromethyl)-3-fluoro-5-nitropyridine is poised to play a pivotal role in advancing research and development across multiple disciplines. Its versatility and unique structural features make it a valuable asset in agrochemical innovation, pharmaceutical development, and material engineering. By addressing common search queries and integrating contemporary trends, this overview aims to provide a comprehensive and accessible resource for stakeholders in the chemical and allied industries.